Cas no 207278-87-3 (L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL)
L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL Chemical and Physical Properties
Names and Identifiers
-
- L-threo-PPMP (hydrochloride)
- CHEBI:75131
- (1S,threo)-PPMP
- Q27145142
- DA-65087
- N-[(1S,2S)-2-hydroxy-1-(4-morpholinylmethyl)-2-phenylethyl]palmitamide
- N-[(1S,2S)-2-hydroxy-1-(4-morpholinylmethyl)-2-phenylethyl]hexadecanamide
- HY-115737
- N-((1S,2S)-1-HYdroxy-3-morpholino-1-phenylpropan-2-yl)palmitamide
- (1S,2S)-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol
- (1S,threo)-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol
- 207278-87-3
- N-[(1S,2S)-1-hydroxy-3-(morpholin-4-yl)-1-phenylpropan-2-yl]hexadecanamide
- (1S,2S)-2-hexadecanoylamino-3-morpholino-1-phenylpropan-1-ol
- CS-0255083
- N-[(1S,2S)-1-hydroxy-3-(morpholin-4-yl)-1-phenylpropan-2-yl]palmitamide
- (1S,2S)-3-morpholino-2-palmitoylamino-1-phenylpropan-1-ol
- AKOS040757243
- (1S,2S)-PPMP
- (S,S)-PPMP
- N-[(1S,2S)-1-hydroxy-3-morpholin-4-yl-1-phenylpropan-2-yl]hexadecanamide
- L-threo-1-Phenyl-2-hexadecanoylamino-3-morpholino-1-propanol*HCl
- SCHEMBL12000799
- (S,S)-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol
- L-threo-PPMP
- L-threo-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol
- L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL
-
- Inchi: 1S/C29H50N2O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-28(32)30-27(25-31-21-23-34-24-22-31)29(33)26-18-15-14-16-19-26/h14-16,18-19,27,29,33H,2-13,17,20-25H2,1H3,(H,30,32)/t27-,29-/m0/s1
- InChI Key: OFBANDBMHLEMFA-YTMVLYRLSA-N
- SMILES: O1CCN(CC1)C[C@@H]([C@H](C1C=CC=CC=1)O)NC(CCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 474.38214346g/mol
- Monoisotopic Mass: 474.38214346g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 19
- Complexity: 490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 61.8Ų
L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L933778-10mg |
L-threo-PPMP |
207278-87-3 | ≥98% | 10mg |
¥3,600.00 | 2022-09-01 | |
| Biosynth | HIA27887-5 mg |
L-Threo-ppmp |
207278-87-3 | 5mg |
$240.00 | 2023-01-04 | ||
| Biosynth | HIA27887-10 mg |
L-Threo-ppmp |
207278-87-3 | 10mg |
$384.00 | 2023-01-04 | ||
| Biosynth | HIA27887-25 mg |
L-Threo-ppmp |
207278-87-3 | 25mg |
$720.00 | 2023-01-04 | ||
| Biosynth | HIA27887-50 mg |
L-Threo-ppmp |
207278-87-3 | 50mg |
$1,152.00 | 2023-01-04 | ||
| Biosynth | HIA27887-100 mg |
L-Threo-ppmp |
207278-87-3 | 100MG |
$1,843.00 | 2023-01-04 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T39478-5 mg |
L-threo-PPMP |
207278-87-3 | 5mg |
¥7000.00 | 2023-04-01 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L275396-10mg |
L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL |
207278-87-3 | ≥98% | 10mg |
¥2754.90 | 2023-09-02 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T39478-5mg |
L-threo-PPMP |
207278-87-3 | 5mg |
¥ 7000 | 2023-09-07 | ||
| 1PlusChem | 1P00BCL6-10mg |
L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL |
207278-87-3 | ≥98% | 10mg |
$482.00 | 2023-12-19 |
L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL
L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCl: A Comprehensive Overview
The compound with CAS No. 207278-87-3, commonly referred to as L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCl, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising pharmacological profiles. In this article, we will delve into the structural characteristics, synthesis methods, and latest research findings related to this compound.
L-Threo configuration plays a pivotal role in determining the stereochemical properties of this compound. The presence of a phenyl group at position 1 and a hexadecanoylamino group at position 2 introduces significant hydrophobicity, which may influence its solubility and bioavailability. Additionally, the morpholino group at position 3 adds a cyclic ether structure, enhancing the molecule's stability and potentially improving its pharmacokinetic properties.
Recent studies have highlighted the importance of HCl counterion in stabilizing the compound's structure. The hydrochloride salt form not only enhances the compound's solubility in aqueous solutions but also facilitates its formulation into various drug delivery systems. Researchers have explored the use of this compound in drug delivery systems, where its amphiphilic nature allows for the formation of self-assembled structures such as micelles and liposomes.
The synthesis of L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCl involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the selective protection and deprotection of functional groups, nucleophilic substitution reactions, and stereo-specific reductions. The use of chiral resolving agents ensures the high enantiomeric purity of the final product, which is critical for its pharmacological applications.
Emerging research has focused on the pharmacological properties of this compound. Preclinical studies have demonstrated its potential as a neuroprotective agent, with promising results in animal models of neurodegenerative diseases such as Alzheimer's disease. The compound's ability to modulate key signaling pathways involved in neuronal survival and synaptic plasticity has been extensively investigated.
In addition to its therapeutic potential, this compound has shown promise in biotechnology applications. Its ability to form stable complexes with various biomolecules makes it a valuable tool in drug design and protein engineering. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with target proteins, further accelerating its development as a therapeutic candidate.
The environmental impact of this compound has also been a topic of interest. Studies on its biodegradation kinetics reveal that it undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint. This makes it an eco-friendly choice for industrial applications.
In conclusion, L-THEO-CAS No 207278873 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features, coupled with advancements in synthetic methodologies and pharmacological research, position it as a key player in future drug development and biotechnological innovations.
207278-87-3 (L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)